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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data

interpretation for Gymnoside III, a glucosyloxybenzyl 2-isobutylmalate isolated from the tubers

of Gymnadenia conopsea. The structural elucidation of this natural product relies on a

combination of advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS). This document outlines the key data and

experimental methodologies crucial for its characterization.

Introduction to Gymnoside III
Gymnoside III belongs to a class of glucosyloxybenzyl 2-isobutylmalates, which are

characteristic secondary metabolites of the orchid species Gymnadenia conopsea[1][2]. The

definitive structural analysis of Gymnoside III was reported by Morikawa et al. in their 2006

publication in the Journal of Natural Products. This work detailed the isolation and

characterization of seven new compounds, including Gymnoside III, from the tubers of this

plant[1][2][3]. The molecular formula for Gymnoside III is C42H58O23, with a molecular weight

of 930.90.

Spectroscopic Data
The structural framework of Gymnoside III has been elucidated using a suite of spectroscopic

methods. While the specific, detailed NMR and MS data tables from the primary literature were
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not accessible in the conducted search, this section outlines the expected data based on the

known structure and general characteristics of similar natural products.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is essential for determining the elemental

composition of Gymnoside III.

Table 1: Mass Spectrometry Data for Gymnoside III

Ionization
Mode

Mass Analyzer Observed m/z Interpretation Reference

ESI-MS/FAB-MS ToF/Orbitrap
[M+Na]+ or

[M+H]+

Molecular ion

peak confirming

the molecular

weight.

[1][2]

Note: The exact experimental values for the observed m/z are detailed in the primary

publication by Morikawa et al. (2006).

Nuclear Magnetic Resonance (NMR) Spectroscopy
1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are fundamental to piecing

together the intricate structure of Gymnoside III.

Table 2: ¹H NMR Spectroscopic Data for Gymnoside III

Position
Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment Reference

Data not

available in

search

results.

[1][2]
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Table 3: ¹³C NMR Spectroscopic Data for Gymnoside III

Position
Chemical Shift (δ,
ppm)

Assignment Reference

Data not available in

search results.
[1][2]

Note: The comprehensive assignment of all proton and carbon signals for Gymnoside III is
provided in the work by Morikawa et al. (2006).

Experimental Protocols
The following sections describe the general methodologies employed for the isolation and

spectroscopic analysis of Gymnoside III, based on standard practices for natural product

chemistry.

Isolation of Gymnoside III
The isolation of Gymnoside III from the tubers of Gymnadenia conopsea typically involves the

following steps:

Extraction: The dried and powdered tubers are extracted with a suitable solvent, such as

methanol or ethanol, to obtain a crude extract.

Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with

solvents of varying polarities (e.g., n-hexane, ethyl acetate, n-butanol) to separate

compounds based on their polarity.

Chromatographic Separation: The fractions containing the desired compounds are further

purified using a combination of chromatographic techniques. This often includes:

Column Chromatography: Using silica gel or reversed-phase (e.g., ODS) stationary

phases.

High-Performance Liquid Chromatography (HPLC): Both normal-phase and reversed-

phase HPLC are employed for final purification to yield pure Gymnoside III.
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Spectroscopic Analysis
The structural characterization of the purified Gymnoside III is carried out using the following

spectroscopic methods:

Mass Spectrometry: High-resolution mass spectra are typically acquired using techniques

like Electrospray Ionization (ESI) or Fast Atom Bombardment (FAB) coupled with a Time-of-

Flight (ToF) or Orbitrap mass analyzer.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer

(e.g., 400 MHz or higher) in a deuterated solvent such as methanol-d4 or pyridine-d5. 2D

NMR experiments, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are

performed to establish the connectivity of protons and carbons within the molecule.

Workflow for Spectroscopic Data Interpretation
The logical flow from sample preparation to the final elucidated structure of Gymnoside III is a

systematic process. The following diagram illustrates this workflow.
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Caption: Workflow for the isolation and structural elucidation of Gymnoside III.
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Conclusion
The interpretation of spectroscopic data is paramount for the structural elucidation of complex

natural products like Gymnoside III. A combination of mass spectrometry and a suite of 1D and

2D NMR experiments provides the necessary information to determine its molecular formula,

identify functional groups, and establish the precise connectivity of its atoms. The foundational

work by Morikawa et al. (2006) provides the detailed spectroscopic evidence for the structure of

Gymnoside III, and their publication remains the primary reference for researchers in this field.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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